3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 3-(3-methylquinoxalin-2-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C12H9N3O/c1-8-12(11(16)6-7-13)15-10-5-3-2-4-9(10)14-8/h2-5H,6H2,1H3
• InChI Key: JEZXVCJHHSYVJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1C(=O)CC#N

Description

3-(3-Methylquinoxalin-2-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of potassium tert-butoxide (72.7 g, 647 mmol) in toluene (810 mL) was added a solution of ethyl 3-methylquinoxaline-2-carboxylate (70.0 g, 324 mmol) and acetonitrile (38.3 mL, 809 mmol) in toluene (270 mL) dropwise over 50 min at 5° C. After being stirred for 5 min at 0° C., water (585 mL) was added. The organic layer was extracted with water (100 mL) and the aqueous layer was combined and acidified to pH 3-4 with 10% aqueous hydrochloric acid. The resulting precipitate was collected and dissolved to tetrahydrofuran. And then the organic layer was dried over sodium sulfate, filtrated and concentrated in vacuo. The crude solid was purified by silica gel column chromatography (silica gel 2.2 kg, chloroform to chloroform:ethyl acetate=19:1) to give 3-(3-methylquinoxalin-2-yl)-3-oxopropanenitrile. MS (APCI): m/z 212 (M+H).